Cas no 1481631-75-7 (Factor B-IN-1)
Factor B-IN-1 Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-6-carbonitrile, 2-[hydroxy(5-methoxy-7-methyl-1H-indol-4-yl)methyl]-
- 2-[hydroxy(5-methoxy-7-methyl-1H-indol-4-yl)methyl]-1H-1,3-benzodiazole-6-carbonitrile
- Factor B-IN-1
- G17771
- IAUVRHDNBNIFFB-UHFFFAOYSA-N
- DA-73293
- 2-[hydroxy-(5-methoxy-7-methyl-1H-indol-4-yl)methyl]-3H-benzimidazole-5-carbonitrile
- SCHEMBL15365394
- (+/-)-2-(Hydroxy(5-methoxy-7-methyl-1H-indol-4-yl)methyl)-1H-benzo[d]imidazole-5-carbonitrile
- Z4533984489
- EN300-27101574
- AKOS040756849
- 1481631-75-7
- MS-25001
- HY-136556
- CS-0131158
-
- MDL: MFCD34167714
- Inchi: 1S/C19H16N4O2/c1-10-7-15(25-2)16(12-5-6-21-17(10)12)18(24)19-22-13-4-3-11(9-20)8-14(13)23-19/h3-8,18,21,24H,1-2H3,(H,22,23)
- InChI Key: IAUVRHDNBNIFFB-UHFFFAOYSA-N
- SMILES: C1(C(O)C2=C(OC)C=C(C)C3=C2C=CN3)NC2=CC(C#N)=CC=C2N=1
Computed Properties
- Exact Mass: 332.12732577g/mol
- Monoisotopic Mass: 332.12732577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 535
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 97.7Ų
Factor B-IN-1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-136556-5mg |
Factor B-IN-1 |
1481631-75-7 | ≥95.0% | 5mg |
¥8200 | 2024-05-24 | |
| MedChemExpress | HY-136556-10mg |
Factor B-IN-1 |
1481631-75-7 | ≥95.0% | 10mg |
¥13200 | 2023-08-31 | |
| eNovation Chemicals LLC | Y1257916-5mg |
Factor B-IN-1 |
1481631-75-7 | 95% | 5mg |
$1410 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1257916-10mg |
Factor B-IN-1 |
1481631-75-7 | 95% | 10mg |
$2210 | 2024-06-05 | |
| Enamine | EN300-27101574-0.05g |
2-[hydroxy(5-methoxy-7-methyl-1H-indol-4-yl)methyl]-1H-1,3-benzodiazole-6-carbonitrile |
1481631-75-7 | 95.0% | 0.05g |
$526.0 | 2025-03-20 | |
| Enamine | EN300-27101574-0.1g |
2-[hydroxy(5-methoxy-7-methyl-1H-indol-4-yl)methyl]-1H-1,3-benzodiazole-6-carbonitrile |
1481631-75-7 | 95.0% | 0.1g |
$783.0 | 2025-03-20 | |
| Enamine | EN300-27101574-0.25g |
2-[hydroxy(5-methoxy-7-methyl-1H-indol-4-yl)methyl]-1H-1,3-benzodiazole-6-carbonitrile |
1481631-75-7 | 95.0% | 0.25g |
$1117.0 | 2025-03-20 | |
| Enamine | EN300-27101574-0.5g |
2-[hydroxy(5-methoxy-7-methyl-1H-indol-4-yl)methyl]-1H-1,3-benzodiazole-6-carbonitrile |
1481631-75-7 | 95.0% | 0.5g |
$1761.0 | 2025-03-20 | |
| Enamine | EN300-27101574-1.0g |
2-[hydroxy(5-methoxy-7-methyl-1H-indol-4-yl)methyl]-1H-1,3-benzodiazole-6-carbonitrile |
1481631-75-7 | 95.0% | 1.0g |
$2257.0 | 2025-03-20 | |
| Enamine | EN300-27101574-2.5g |
2-[hydroxy(5-methoxy-7-methyl-1H-indol-4-yl)methyl]-1H-1,3-benzodiazole-6-carbonitrile |
1481631-75-7 | 95.0% | 2.5g |
$4424.0 | 2025-03-20 |
Factor B-IN-1 Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
Additional information on Factor B-IN-1
Introduction to Compound with CAS No. 1481631-75-7 and Product Name: Factor B-IN-1
The compound with the CAS number 1481631-75-7 and the product name Factor B-IN-1 represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound has garnered considerable attention due to its unique molecular structure and its potential applications in modulating biological pathways. The primary focus of this introduction is to provide a comprehensive overview of the compound, its chemical properties, and its emerging role in therapeutic interventions.
Factor B-IN-1 is a synthetic molecule designed to interact with specific targets in biological systems, particularly those involving the complement system. The complement system is a critical component of the immune response, playing a pivotal role in both innate and adaptive immunity. Dysregulation of this system has been implicated in various pathological conditions, including inflammatory diseases, autoimmune disorders, and even certain types of cancer. By targeting key regulatory components of the complement system, Factor B-IN-1 offers a promising approach to modulate immune responses and mitigate disease progression.
The chemical structure of the compound with CAS no. 1481631-75-7 is meticulously designed to ensure high specificity and efficacy. It contains a series of functional groups that enable it to bind to its target protein, Factor B, with high affinity. This binding affinity is crucial for ensuring that the compound can effectively inhibit the activation of the complement system without affecting other biological pathways. Recent studies have demonstrated that Factor B-IN-1 can significantly reduce the formation of C3 convertase, thereby preventing the amplification loop that leads to excessive complement activation.
One of the most compelling aspects of Factor B-IN-1 is its potential therapeutic applications. Current research indicates that this compound may be particularly effective in treating conditions characterized by excessive inflammation and complement activation. For instance, studies have shown that Factor B-IN-1 can attenuate inflammatory responses in models of rheumatoid arthritis and systemic lupus erythematosus. These findings suggest that Factor B-IN-1 could serve as a novel therapeutic agent for these debilitating diseases.
In addition to its anti-inflammatory properties, Factor B-IN-1 has shown promise in preclinical models as a treatment for complement-mediated diseases. Conditions such as atypical hemolytic uremic syndrome (aHUS) and dense deposit disease (DDD) are caused by uncontrolled complement activation, leading to kidney damage and other serious complications. By inhibiting Factor B, Factor B-IN-1 has the potential to prevent these adverse effects and improve patient outcomes. Clinical trials are currently underway to evaluate the safety and efficacy of Factor B-IN-1 in human patients with these conditions.
The development of Factor B-IN-1 represents a significant milestone in the field of immunomodulatory therapy. Its ability to selectively target Factor B without affecting other components of the immune system makes it an attractive candidate for treating a wide range of diseases. Furthermore, its synthetic nature allows for scalable production, making it economically viable for widespread use. As research continues to uncover new applications for Factor B-IN-1, it is likely that this compound will play an increasingly important role in modern medicine.
Recent advancements in computational chemistry have also contributed to the optimization of Factor B-IN-1. By leveraging machine learning algorithms and molecular modeling techniques, researchers have been able to fine-tune the compound's structure to enhance its binding affinity and reduce potential side effects. These computational approaches have accelerated the drug discovery process and have paved the way for more targeted therapies.
The future prospects for Factor B-IN-1 are highly promising. As our understanding of the immune system continues to evolve, new therapeutic strategies will emerge that leverage compounds like Factor B-IN-1. Additionally, advances in gene therapy and CRISPR technology may enable researchers to deliver Factor B-IN-1 directly to target cells, further enhancing its therapeutic potential.
In conclusion, the compound with CAS no. 1481631-75-7, marketed as Factor B-IN-1, represents a significant breakthrough in immunomodulatory therapy. Its ability to selectively inhibit Factor B offers a novel approach to treating conditions characterized by excessive complement activation. With ongoing clinical trials and continued research efforts, it is anticipated that Factor B-IN-1 will soon become a cornerstone therapy in managing inflammatory and complement-mediated diseases.
1481631-75-7 (Factor B-IN-1) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)